2-((2,5-Dimethylphenyl)sulfonyl)-2-(3-(4-methylpiperidin-1-yl)quinoxalin-2-yl)acetonitrile

• IUPAC Name: 2-(2,5-dimethylphenyl)sulfonyl-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetonitrile
• InChI: InChI=1S/C24H26N4O2S/c1-16-10-12-28(13-11-16)24-23(26-19-6-4-5-7-20(19)27-24)22(15-25)31(29,30)21-14-17(2)8-9-18(21)3/h4-9,14,16,22H,10-13H2,1-3H3
• InChI Key: FJKPHVVHBCECAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=CC=CC=C3N=C2C(C#N)S(=O)(=O)C4=C(C=CC(=C4)C)C
• Molecular Formula: C24H26N4O2S
• Molecular Weight: 434.6 g/mol

Description

2-((2,5-Dimethylphenyl)sulfonyl)-2-(3-(4-methylpiperidin-1-yl)quinoxalin-2-yl)acetonitrile is a useful research compound. Its molecular formula is C24H26N4O2S and its molecular weight is 434.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science

Compounds with structures similar to "2-((2,5-Dimethylphenyl)sulfonyl)-2-(3-(4-methylpiperidin-1-yl)quinoxalin-2-yl)acetonitrile" are often explored for their synthetic utility in creating complex molecules. For example, research into quinoxaline derivatives and their synthetic pathways offers insights into the potential applications of such compounds in designing new materials or as intermediates in pharmaceutical synthesis (Croisy-Delcey et al., 1991; Turesky et al., 1988). These compounds can serve as key intermediates in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals.

Catalysis and Green Chemistry

Some research focuses on the use of related compounds in catalysis and green chemistry applications. For instance, the synthesis of quinolinyl pyran derivatives using nanocrystalline titania-based sulfonic acid catalysts highlights the role of such compounds in facilitating chemical reactions under environmentally friendly conditions (Murugesan, Gengan, & Krishnan, 2016). This suggests that compounds with similar functional groups could be explored for their catalytic efficiency and potential in promoting sustainable chemical processes.

Photonic and Electrochemical Properties

The electrochemical and photonic properties of compounds containing quinoxaline and related structures are of interest in materials science, especially for applications in optoelectronics and sensing. The synthesis and study of phenylethylidene-3,4-dihydro-1H-quinoxalin-2-ones for Cu2+ recognition demonstrate the potential of such compounds in developing selective sensors and materials with unique optical properties (Korin et al., 2011). These applications underscore the importance of understanding the chemical and physical properties of compounds like "this compound" for future technological advancements.

References

• (Croisy-Delcey et al., 1991)
• (Turesky et al., 1988)
• (Murugesan, Gengan, & Krishnan, 2016)
• (Korin et al., 2011)